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Compound of Interest

Compound Name: 1H-Imidazole-2-carbonyl chloride
CAS No.: 848354-09-6
Cat. No.: B12538083
Get Quote
. J

Executive Summary & Compound Profile

1H-Imidazole-2-carbonyl chloride (CAS: 848354-09-6) represents a specialized class of
heterocyclic building blocks used in the synthesis of bioactive amides and esters.[1] Unlike its
N-methylated analogs (e.g., 1-methyl-1H-imidazole-2-carbonyl chloride), the 1H-variant
possesses a secondary amine (N-H) on the imidazole ring. This structural feature introduces a
critical bifunctionality: the molecule contains both a nucleophilic site (imidazole N-H) and a

highly electrophilic site (acyl chloride).

Critical Technical Insight: Consequently, the free base of 1H-imidazole-2-carbonyl chloride is
inherently unstable and prone to rapid self-polymerization. In practical laboratory applications,
this compound must be generated and handled as its hydrochloride salt or synthesized in situ
to prevent intermolecular nucleophilic attack.

Physicochemical Data (Computed)
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Property Value Source
Molecular Formula CaHsCIN20 PubChem [1]
Molecular Weight 130.53 g/mol PubChem [1]

) Solid (as HCI salt); Unstable
Physical State ] ) Expert Inference
oil/solid (as free base)

Soluble in polar aprotic
Solubility solvents (DMF, DMSO); Expert Inference

Reacts with water

. ~1-2 (Protonated imidazole
Acidity (pKa) Est.[2][3] based on analogs

ring)

Synthesis & Preparation Protocol

Due to the instability of the free base, the standard isolation method yields the hydrochloride
salt. The following protocol describes the activation of 1H-imidazole-2-carboxylic acid using
thionyl chloride (

).
Protocol: Synthesis of 1H-Imidazole-2-carbonyl Chloride
Hydrochloride

Reagents:
e 1H-Imidazole-2-carboxylic acid (dried in vacuo)[3]
e Thionyl chloride (

, excess)[4][5]

o Catalytic DMF (N,N-Dimethylformamide)
¢ Anhydrous Dichloromethane (DCM) or Chloroform

Step-by-Step Methodology:
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Setup: Equip a flame-dried round-bottom flask with a magnetic stir bar, a reflux condenser,
and a drying tube (calcium chloride or

line).
Suspension: Suspend 1H-imidazole-2-carboxylic acid (1.0 eq) in anhydrous DCM (

)

Activation: Add thionyl chloride (2.0 - 5.0 eq) dropwise to the suspension. Add 1-2 drops of
anhydrous DMF to catalyze the formation of the Vilsmeier-Haack intermediate, which
accelerates the reaction.

Reflux: Heat the mixture to reflux (

for DCM) for 2-4 hours. The suspension should clear as the acid chloride forms.

o Note: Evolution of

and

gas will occur; ensure proper ventilation.

Isolation:

o Cool the reaction mixture to room temperature.

o Remove excess

and solvent under reduced pressure (rotary evaporator with a base trap).

o Co-evaporate with anhydrous toluene (
) to remove trace thionyl chloride.

Product: The resulting off-white to yellow solid is 1H-imidazole-2-carbonyl chloride
hydrochloride. Store strictly under inert atmosphere (Argon/Nitrogen) at
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Mechanistic Insights & Reactivity

Understanding the mechanism is vital for troubleshooting low yields. The reaction proceeds via

an acyl chlorosulfite intermediate.[5]

Visualization 1: Synthesis Mechanism (Thionyl Chloride
Activation)

The following diagram illustrates the conversion of the carboxylic acid to the acid chloride,
highlighting the role of the protonated imidazole ring in stabilizing the intermediate.

1H-Imidazole-2- Nucle?p:i(l;c) Attack c-attack  1H-Imidazole-2-carbonyl
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Click to download full resolution via product page

Caption: Conversion of imidazole-2-carboxylic acid to the acid chloride hydrochloride via
chlorosulfite intermediate.

The "Self-Destruct"” Mechanism (Why the Salt is Crucial)

If the hydrochloride is neutralized to the free base without an immediate nucleophile present,
the imidazole ring (now nucleophilic) attacks the carbonyl of a neighboring molecule.

Molecule A Molecule B
(Free Base) (Free Base)

Imidazole N attacks
Carbonyl C

Dimer/Oligomer
(Inactive Species)
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Caption: Intermolecular self-acylation pathway of the free base, leading to polymerization.
Applications in Drug Discovery
The 1H-imidazole-2-carbonyl moiety is a pharmacophore found in various metallo-

-lactamase inhibitors and antifungal agents.

Coupling Protocol (General Procedure)

To use the isolated hydrochloride salt in synthesis:

Dissolution: Dissolve the amine nucleophile (1.0 eq) in anhydrous THF or DMF.

Base Addition: Add a non-nucleophilic base (e.g., DIPEA, 2.5 eq). Crucial: You need enough
base to neutralize the HCI salt of the reagent AND the HCI generated during the coupling.

Addition: Add the 1H-imidazole-2-carbonyl chloride HCI (1.1 eq) at

Monitoring: Monitor by LC-MS for the formation of the amide bond. The reaction is typically
fast (< 1 hour) due to the high electrophilicity of the acyl chloride.

Safety & Handling

o Moisture Sensitivity: Highly hygroscopic. Hydrolyzes rapidly to release HCI gas. Handle only
in a fume hood.

» Corrosivity: Causes severe skin burns and eye damage (Category 1B).

o Storage: Store under inert gas (Argon) in a desiccator at
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12538083?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12538083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

